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Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]amine

Cat. No.: B034753 Get Quote

Essential Safety and Handling Guide for Tris[2-
(dimethylamino)ethyl]amine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tris[2-(dimethylamino)ethyl]amine (also known as

Me6TREN). It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices. Tris[2-(dimethylamino)ethyl]amine is a corrosive substance

that can cause severe skin burns and eye damage, necessitating strict adherence to the

following safety measures.[1][2][3][4]

Personal Protective Equipment (PPE) and Safety Data
Proper personal protective equipment is the first line of defense against the hazards associated

with Tris[2-(dimethylamino)ethyl]amine. The following table summarizes the required PPE

and available safety data.
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Parameter Recommendation/Value Source

Occupational Exposure Limits

Permissible Exposure Limit

(PEL)
No data available [4]

Threshold Limit Value (TLV) No data available [2]

Eye Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch) are required.

[1][4]

Hand Protection

Recommended Glove Material

Chemical-resistant gloves are

mandatory. Nitrile, neoprene,

or butyl rubber are generally

recommended for amines.

Always inspect gloves before

use.

[1][5]

Glove Breakthrough Time

Specific breakthrough time

data for Tris[2-

(dimethylamino)ethyl]amine is

not readily available. For

incidental contact, immediately

remove and replace

contaminated gloves. For

extended contact, consult the

glove manufacturer's specific

chemical resistance data.

[6][7][8][9]

Skin and Body Protection

A complete suit protecting

against chemicals or a lab

coat, with full-length pants and

closed-toe shoes, should be

worn.

[4]

Respiratory Protection Required when vapors or

aerosols are generated. A

[10]
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respirator with an ABEK filter is

recommended. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.

Experimental Protocol: Use of Tris[2-
(dimethylamino)ethyl]amine (Me6TREN) in Atom
Transfer Radical Polymerization (ATRP)
Tris[2-(dimethylamino)ethyl]amine is a highly effective ligand for copper-catalyzed ATRP, a

controlled radical polymerization technique.[1][11] The following is a general protocol for its

use.

Materials:

Monomer (e.g., styrene, n-butyl acrylate)

Initiator (e.g., ethyl 2-bromopropionate)

Copper(I) bromide (CuBr)

Tris[2-(dimethylamino)ethyl]amine (Me6TREN)

Anhydrous solvent (e.g., toluene, DMF)

Schlenk flask and other appropriate glassware

Syringes and cannulas

Inert gas supply (Argon or Nitrogen)

Procedure:
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Preparation of the Catalyst Complex: a. In a Schlenk flask under an inert atmosphere, add

CuBr. b. Add the desired amount of anhydrous solvent and stir. c. Using a syringe, add the

Tris[2-(dimethylamino)ethyl]amine ligand to the flask. The molar ratio of ligand to CuBr is

typically 1:1.[12] d. Stir the mixture until the copper complex forms, which is often indicated

by a color change.

Polymerization: a. In a separate Schlenk flask under an inert atmosphere, add the monomer

and any additional solvent. b. De-gas the monomer solution by several freeze-pump-thaw

cycles or by bubbling with an inert gas. c. Using a cannula, transfer the prepared catalyst

solution to the monomer solution. d. Add the initiator via syringe to start the polymerization.

e. Place the reaction flask in a temperature-controlled oil bath set to the desired reaction

temperature.

Monitoring and Termination: a. Monitor the reaction progress by taking samples periodically

for analysis (e.g., by NMR or GC to determine monomer conversion). b. To terminate the

polymerization, expose the reaction mixture to air. This will oxidize the copper catalyst and

quench the reaction.

Purification: a. Dilute the reaction mixture with a suitable solvent (e.g., THF). b. Pass the

solution through a short column of neutral alumina to remove the copper catalyst. c.

Precipitate the polymer in a non-solvent (e.g., cold methanol). d. Isolate the polymer by

filtration and dry under vacuum.

Emergency Procedures: Chemical Spill Response
In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel

and the environment. The following workflow outlines the steps for managing a Tris[2-
(dimethylamino)ethyl]amine spill.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
with Inert Absorbent Material

(e.g., sand, vermiculite)

Neutralize (if safe to do so)
with a suitable agent for amines

Collect Absorbed Material
into a Labeled Hazardous Waste Container

Decontaminate the Area
with soap and water

Dispose of Waste
According to Institutional Protocols

Report the Incident
to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Tris[2-(dimethylamino)ethyl]amine.
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Disposal Plan
All waste containing Tris[2-(dimethylamino)ethyl]amine, including contaminated absorbent

materials and disposable PPE, must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in clearly labeled, sealed containers. Do not mix

with other waste streams unless explicitly instructed to do so by your institution's safety

protocols.

Container Labeling: Ensure waste containers are labeled with the full chemical name and

associated hazards.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong acids and oxidizing agents.[2]

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office.[2] All disposal must be in accordance with local,

regional, and national regulations. Contaminated packaging should be disposed of as

unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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